Cas no 193010-71-8 (Dimethyl 2-(trifluoromethyl)butanedioate)

• Product Name: Dimethyl 2-(trifluoromethyl)butanedioate
• CAS No: 193010-71-8
• MF: C₇H₉F₃O₄
• MW: 214.139173269272
• CID: 2787949
• Update Time: 2023-08-07

Dimethyl 2-(trifluoromethyl)butanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(trifluoromethyl)butanedioate

• Inchi： 1S/C7H9F3O4/c1-13-5(11)3-4(6(12)14-2)7(8,9)10/h4H,3H2,1-2H3
• InChI Key： MHOZZUZBGJYOSM-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• XLogP3: 1
• Topological Polar Surface Area: 52.6